Cas no 951890-74-7 (4-Tert-butyl-4'-chloro-3'-fluorobenzophenone)

• Product Name: 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone
• CAS No: 951890-74-7
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 4722509
• Update Time: 2025-08-04

4-Tert-butyl-4'-chloro-3'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-TERT-BUTYL-4'-CHLORO-3'-FLUOROBENZOPHENONE
• (4-(tert-Butyl)phenyl)(4-chloro-3-fluorophenyl)methanone
• 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone

• Inchi： 1S/C17H16ClFO/c1-17(2,3)13-7-4-11(5-8-13)16(20)12-6-9-14(18)15(19)10-12/h4-10H,1-3H3
• InChI Key： PNQVDFGYRJGCMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone

4-Tert-butyl-4'-chloro-3'-fluorobenzophenone (CAS No. 951890-74-7)

4-Tert-butyl-4'-chloro-3'-fluorobenzophenone, also known by its CAS registry number 951890-74-7, is a versatile aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a benzophenone backbone substituted with a tert-butyl group at the 4-position and a chlorine and fluorine atom at the 4' and 3' positions, respectively. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The synthesis of 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or nucleophilic aromatic substitution methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and organic semiconductors. The presence of electron-withdrawing groups like chlorine and fluorine enhances the conjugation length of the molecule, which is crucial for achieving desirable electronic properties in materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone into polymer backbones can significantly improve charge transport characteristics, making it a promising candidate for next-generation electronic devices.

In medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery. Its structure provides multiple sites for functionalization, allowing researchers to explore various pharmacophores with different biological activities. For example, derivatives of 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. A study published in 2023 highlighted its ability to inhibit specific kinase enzymes associated with cancer cell proliferation, suggesting its potential as a chemotherapeutic agent.

The physical properties of 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone are well-documented, including its melting point, boiling point, and solubility in various solvents. These properties are critical for its use in different chemical processes. For instance, its relatively high melting point makes it suitable for thermal applications, while its solubility in organic solvents facilitates its use in solution-based reactions.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions, revealing that microbial communities can effectively metabolize this compound under specific environmental conditions. This knowledge is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-Tert-butyl-4'-chloro-3'-fluorobenzophenone (CAS No. 951890-74-7) is a multifaceted compound with diverse applications across organic chemistry. Its unique structure enables it to serve as a valuable building block in the synthesis of advanced materials and pharmaceutical agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.